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Compound of Interest

Compound Name:
Ethylenediaminetetraacetic acid

tetrasodium salt hydrate

Cat. No.: B151916 Get Quote

This guide provides comprehensive technical information on ethylenediaminetetraacetic acid

(EDTA) tetrasodium salt hydrate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identification and Properties
Ethylenediaminetetraacetic acid tetrasodium salt is a powerful chelating agent. It exists in

various hydrated forms, each with a specific CAS number.
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Identifier Anhydrous Dihydrate Tetrahydrate
General
Hydrate

CAS Number 64-02-8[1][2][3] 10378-23-1[4][5]
13235-36-4[1][6]

[7]
194491-31-1[2]

Molecular

Formula
C₁₀H₁₂N₂Na₄O₈

C₁₀H₁₂N₂Na₄O₈ ·

2H₂O[5]

C₁₀H₁₂N₂Na₄O₈ ·

4H₂O[1]

C₁₀H₁₂N₂Na₄O₈ ·

xH₂O[2]

Molecular Weight 380.17 g/mol 416.21 g/mol [5]
452.2 g/mol

(approx.)

380.17 g/mol

(anhydrous

basis)

Appearance
White crystalline

solid[1]

White crystals or

powder[4]
White solid[1] Powder

Physicochemical Properties

Property Value

pKa 2.0, 2.7, 6.2, 10.3[2][8]

pH ~11.3 (1% aqueous solution)[1]

Solubility Highly soluble in water[1]

Melting Point >300°C[3]

Mechanism of Action: Metal Ion Chelation
The primary function of EDTA is its ability to sequester di- and trivalent metal ions. This

chelating action is fundamental to its various applications. By forming stable, water-soluble

complexes with metal ions, EDTA effectively removes them from solution, preventing them from

participating in chemical reactions.
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Mechanism of EDTA Chelation
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Caption: Mechanism of metalloprotease inhibition by EDTA.

Applications in Research and Drug Development
EDTA tetrasodium salt hydrate is a versatile tool in various scientific applications:

Enzyme Inhibition: It is used to inhibit metalloproteases and other enzymes that require

divalent cations as cofactors by chelating the metal ions essential for their activity.[4]

Stabilizing Agent: In pharmaceutical formulations, it enhances the stability and shelf-life of

drugs by sequestering trace metal ions that can catalyze degradation of active

pharmaceutical ingredients (APIs).[9][10][11]

Anticoagulant: It is employed as an anticoagulant for hematological testing, as it prevents

platelet aggregation and preserves the morphology of blood cells.[4] The optimal

concentration for this purpose is 1.5 mg per ml of blood.[2][8]

Cell Culture: It is used as a chelating agent in the isolation of cells, such as human

endometrial stem cells.

Experimental Protocols
Preparation of 0.5 M EDTA Stock Solution (pH 8.0)
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This protocol details the preparation of a 1-liter stock solution of 0.5 M EDTA. The dissolution of

EDTA is pH-dependent, and it will only dissolve fully when the pH is adjusted to approximately

8.0.[12]

Materials:

Component Molecular Formula
Molecular Weight (
g/mol )

Quantity for 1 L

Disodium EDTA

dihydrate
C₁₀H₁₄N₂Na₂O₈·2H₂O 372.24 186.1 g[12]

Deionized Water

(H₂O)
H₂O 18.02

~800 mL initially, then

q.s. to 1 L[12]

Sodium Hydroxide

(NaOH)
NaOH 40.00

~20 g of pellets (to

adjust pH)[12]

Procedure:

Weighing: Accurately weigh 186.1 g of disodium EDTA dihydrate.

Initial Mixing: Add the EDTA powder to a beaker containing approximately 800 mL of

deionized water. Stir vigorously. The solution will be cloudy as the EDTA will not fully dissolve

at this stage.[12]

pH Adjustment: While stirring, gradually add solid NaOH pellets or a concentrated NaOH

solution. Monitor the pH of the solution continuously using a pH meter.[12][13]

Dissolution: As the pH approaches 8.0, the EDTA will completely dissolve, and the solution

will become clear.[12][13]

Final Volume Adjustment: Once the pH is stable at 8.0, transfer the solution to a graduated

cylinder and add deionized water to bring the final volume to 1 liter.[12]

Sterilization: For applications requiring sterility, the solution can be autoclaved.[12]

Storage: Store the 0.5 M EDTA solution at room temperature.[12]
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Workflow for 0.5M EDTA Solution Preparation
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Caption: Workflow for the preparation of a 0.5M EDTA stock solution.

Safety and Toxicology
EDTA tetrasodium salt is classified as hazardous. It is harmful if swallowed or inhaled and can

cause serious eye damage.[5][6]

Toxicological Data:

Metric Value Species

Oral LD₅₀ 1658 - 1780 mg/kg Rat[3]
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It is essential to handle this chemical with appropriate personal protective equipment, including

gloves, eye protection, and a dust mask. Store in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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